1-({1-[(2,4-dimethylphenoxy)acetyl]-3,5-dimethyl-1H-pyrazol-4-yl}sulfonyl)-4-methylpiperidine

• IUPAC Name: 1-[3,5-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpyrazol-1-yl]-2-(2,4-dimethylphenoxy)ethanone
• InChI: InChI=1S/C21H29N3O4S/c1-14-8-10-23(11-9-14)29(26,27)21-17(4)22-24(18(21)5)20(25)13-28-19-7-6-15(2)12-16(19)3/h6-7,12,14H,8-11,13H2,1-5H3
• InChI Key: CCNKEIHWHOAXOP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=C(N(N=C2C)C(=O)COC3=C(C=C(C=C3)C)C)C
• Molecular Formula: C21H29N3O4S
• Molecular Weight: 419.5 g/mol
• CAS No.: 943104-24-3

Description

1-({1-[(2,4-dimethylphenoxy)acetyl]-3,5-dimethyl-1H-pyrazol-4-yl}sulfonyl)-4-methylpiperidine is a useful research compound. Its molecular formula is C21H29N3O4S and its molecular weight is 419.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Acetylation Polymorphism in Drug Metabolism

Acetylation polymorphism, a genetic variation affecting drug metabolism, has been studied in the context of sulfapyridine and other sulfonamides, highlighting its role in individual responses to medications. These studies have implications for personalized medicine, suggesting that genetic factors can significantly influence the effectiveness and safety of drugs through metabolic pathways (Das & Eastwood, 1975).

Sulfonamides and Hypersensitivity Reactions

Research has identified slow acetylator phenotypes as a risk factor for hypersensitivity reactions to sulfonamides. This work underscores the importance of understanding genetic predispositions to adverse drug reactions, offering pathways to safer drug administration protocols (Rieder et al., 1991).

Cyclooxygenase-2 Inhibitors for Pain Management

Studies on specific cyclooxygenase-2 inhibitors, like DFP, have shown promise in managing postoperative dental pain, highlighting the role of enzyme inhibition in controlling inflammation and pain. This research contributes to our understanding of pain management strategies and the development of targeted analgesics (Gottesdiener et al., 1999).

Chelating Agents in Metal Intoxication

The use of chelating agents, such as DMPS (Dimaval), for treating metal intoxication illustrates the application of chemical compounds in detoxifying the body from heavy metals. This area of research is crucial for addressing environmental and occupational exposures to toxic metals (Aposhian, 1998).